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Compound of Interest

Compound Name: Dde Biotin-PEG4-alkyne

Cat. No.: B607005

Get Quote

This guide provides a comprehensive overview of the chemical properties and applications of

Dde Biotin-PEG4-alkyne, a versatile reagent for bioconjugation and proteomics research.

Designed for researchers, scientists, and drug development professionals, this document

details the molecule's specifications, outlines a key experimental protocol, and illustrates a

typical workflow.

Core Molecular Data
Dde Biotin-PEG4-alkyne is a chemically cleavable biotin-labeling reagent that incorporates a

tetraethylene glycol (PEG4) spacer arm and a terminal alkyne group. This structure allows for

its use in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry reactions,

enabling the attachment of a biotin tag to azide-modified molecules. The key feature of this

reagent is the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) protecting group on the

biotin molecule, which allows for the mild release of the biotinylated molecule from streptavidin.

A summary of its key quantitative data is presented below.
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Property Value

Molecular Weight 650.83 g/mol [1][2][3][4]

Chemical Formula C₃₂H₅₀N₄O₈S[1][2][3]

CAS Number 1802908-00-4[1][2]

Purity >96%[1]

Experimental Protocol: Labeling of Azide-Modified
Proteins via Click Chemistry
This protocol provides a general procedure for the labeling of an azide-modified protein with

Dde Biotin-PEG4-alkyne using a copper-catalyzed click reaction.

Materials:

Azide-modified protein

Dde Biotin-PEG4-alkyne

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(2-carboxyethyl)phosphine (TCEP)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Phosphate-buffered saline (PBS), pH 7.4

Dimethyl sulfoxide (DMSO)

Protein desalting column

Procedure:

Reagent Preparation:
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Prepare a 10 mM stock solution of Dde Biotin-PEG4-alkyne in anhydrous DMSO.

Prepare a 50 mM stock solution of CuSO₄ in deionized water.

Prepare a 500 mM stock solution of sodium ascorbate in deionized water. This solution

should be made fresh for each experiment.

Prepare a 50 mM stock solution of THPTA in deionized water.

Protein Preparation:

Dissolve the azide-modified protein in PBS to a final concentration of 1-5 mg/mL.

If the protein has disulfide bonds that need to be reduced, add TCEP to a final

concentration of 1 mM and incubate for 30 minutes at room temperature.

Click Reaction:

In a microcentrifuge tube, combine the following in order:

Azide-modified protein solution

Dde Biotin-PEG4-alkyne (use a 10- to 20-fold molar excess over the protein)

THPTA (to a final concentration of 1 mM)

CuSO₄ (to a final concentration of 0.1 mM)

Sodium ascorbate (to a final concentration of 1 mM)

Vortex the mixture gently to ensure thorough mixing.

Incubate the reaction for 1-4 hours at room temperature or overnight at 4°C. The optimal

reaction time may need to be determined empirically.

Purification:

Remove the excess unreacted Dde Biotin-PEG4-alkyne and copper catalyst using a

protein desalting column according to the manufacturer's instructions.
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Elute the labeled protein in PBS.

Verification of Labeling:

Confirm the successful biotinylation of the protein using techniques such as SDS-PAGE

followed by streptavidin-HRP blotting or mass spectrometry.

Illustrative Workflow
The following diagram illustrates a typical experimental workflow for the enrichment of

biotinylated proteins using streptavidin beads and subsequent cleavage of the Dde linker.
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Caption: Workflow for labeling, enrichment, and cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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